Cas no 1261642-33-4 (2-Bromo-4-(difluoromethyl)iodobenzene)

• Product Name: 2-Bromo-4-(difluoromethyl)iodobenzene
• CAS No: 1261642-33-4
• MF: C₇H₄BrF₂I
• MW: 332.911940574646
• CID: 4986165
• Update Time: 2025-09-27

2-Bromo-4-(difluoromethyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)iodobenzene

• Inchi： 1S/C7H4BrF2I/c8-5-3-4(7(9)10)1-2-6(5)11/h1-3,7H
• InChI Key： VLLBUFHDSYSDBQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)F)=CC=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-4-(difluoromethyl)iodobenzene

Professional Introduction to 2-Bromo-4-(difluoromethyl)iodobenzene (CAS No. 1261642-33-4)

2-Bromo-4-(difluoromethyl)iodobenzene, with the chemical identifier CAS No. 1261642-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromo and iodo substituents along with a difluoromethyl group, make it a versatile building block for further chemical modifications.

The significance of 2-Bromo-4-(difluoromethyl)iodobenzene lies in its utility as a precursor in the synthesis of complex molecules. The bromo and iodo atoms provide reactive sites for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing carbon-carbon bonds essential for drug development. Additionally, the difluoromethyl group is a key pharmacophore that enhances the metabolic stability and lipophilicity of pharmaceutical compounds, making it an attractive feature in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules has been shown to increase their binding affinity, reduce metabolic degradation, and improve overall efficacy. 2-Bromo-4-(difluoromethyl)iodobenzene exemplifies this trend, as it allows for the facile introduction of difluoromethyl groups into target molecules, thereby potentially enhancing their therapeutic potential.

One of the most notable applications of 2-Bromo-4-(difluoromethyl)iodobenzene is in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. Kinase inhibitors often require precise molecular architectures to achieve high selectivity and potency. The compound's structural features enable researchers to design inhibitors that can effectively modulate kinase activity while minimizing off-target effects. For instance, studies have demonstrated its use in developing inhibitors targeting tyrosine kinases, which play critical roles in cell signaling pathways associated with cancer progression.

The pharmaceutical industry has also explored the use of 2-Bromo-4-(difluoromethyl)iodobenzene in the creation of antiviral and antibacterial agents. The presence of both bromo and iodo substituents allows for diverse functionalization strategies, enabling the synthesis of compounds with enhanced antimicrobial properties. Recent research has highlighted its role in generating novel antiviral drugs that target viral polymerases or integrases, offering promising avenues for combating emerging viral threats.

Beyond pharmaceutical applications, 2-Bromo-4-(difluoromethyl)iodobenzene has found utility in agrochemical research. The development of advanced pesticides and herbicides often relies on fluorinated intermediates to improve their efficacy and environmental safety. The compound's ability to serve as a precursor for such products underscores its importance in sustainable agricultural practices.

The synthetic methodologies involving 2-Bromo-4-(difluoromethyl)iodobenzene have also seen significant advancements. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis, have enabled more efficient and scalable production processes. These innovations not only enhance the accessibility of the compound but also open up new possibilities for its application in complex molecule synthesis.

In conclusion, 2-Bromo-4-(difluoromethyl)iodobenzene (CAS No. 1261642-33-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules with enhanced therapeutic potential. As research continues to evolve, the demand for high-quality intermediates like this one is expected to grow, driving further innovation and discovery.